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Introduction

Americium (Am), a synthetic actinide element with atomic number 95, was first synthesized in

1944.[1] As a transuranic element, all of its isotopes are radioactive.[1] This guide provides an

in-depth overview of the known isotopes of americium, with a focus on their nuclear properties

and relevance to research and development.

It is a common misconception to refer to "isotopes of americium nitrate." Isotopes are variants

of a particular chemical element which differ in neutron number, while americium nitrate

(Am(NO₃)₃) is a chemical compound—a salt of americium. The isotopic properties are inherent

to the americium atom itself, regardless of its chemical form. Americium nitrate is, however, a

common and convenient aqueous form of the element used in laboratory settings for

purification, separation, and experimental procedures.

This document is intended for researchers, scientists, and professionals in drug development

who require a consolidated technical reference on the isotopes of americium.

Isotopes of Americium: Properties and Half-Lives
Nineteen radioisotopes of americium have been characterized.[2] The most stable are

Americium-243, with a half-life of 7,370 years, and Americium-241, with a half-life of 432.2

years.[2] Many of the other isotopes have half-lives of less than 51 hours.[2] The following table

summarizes the key nuclear data for the known isotopes of americium.
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Nuclide
Symbol

Protons
(Z)

Neutrons
(N)

Isotopic
Mass (u)

Half-Life
Nuclear
Spin

Decay
Mode(s)

²³²Am 95 137 232.04659 79 s α, EC

²³³Am 95 138 233.04635 3.2 min α, EC

²³⁴Am 95 139 234.04781 2.32 min EC, α

²³⁵Am 95 140 235.04795 9.9 min 5/2-# EC, α

²³⁶Am 95 141 236.04958 3.6 min EC, α

²³⁷Am 95 142 237.05000 73.0 min 5/2- EC, α

²³⁸Am 95 143 238.05198 98 min 1+ EC, α

²³⁹Am 95 144
239.05302

45
11.9 h (5/2)- EC, α

²⁴⁰Am 95 145
240.05530

0
50.8 h (3-) EC, α

²⁴¹Am 95 146
241.05682

91
432.2 y 5/2- α

²⁴²Am 95 147
242.05954

92
16.02 h 1- β⁻, EC

²⁴²ᵐ¹Am 95 147
242.05954

92
141 y 5- IT, α

²⁴³Am 95 148
243.06138

11
7,370 y 5/2- α

²⁴⁴Am 95 149
244.06428

48
10.1 h (6-) β⁻, EC

²⁴⁵Am 95 150
245.06645

2
2.05 h (5/2)+ β⁻

²⁴⁶Am 95 151
246.06977

5
39 min (7-) β⁻

²⁴⁷Am 95 152 247.07209 23.0 min (5/2) β⁻
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Data sourced from multiple scientific databases and publications.[1][2] EC = Electron Capture,

α = Alpha Decay, β⁻ = Beta Decay, IT = Isomeric Transition

Key Isotope Decay Pathways
The decay of americium isotopes is a critical consideration in their handling, application, and

disposal. The two most significant isotopes, ²⁴¹Am and ²⁴³Am, primarily undergo alpha decay.

Americium-241 Decay
Americium-241 is widely used in ionization smoke detectors and as a source for various

industrial and medical applications.[3][4] It decays primarily via alpha emission to Neptunium-

237.[5][6][7]

Am-241 Np-237 α decay (432.2 y)
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Decay pathway of Americium-241.

Americium-243 Decay
Americium-243 is the longest-lived isotope of americium.[2] It also decays via alpha emission,

transforming into Neptunium-239, which is a beta emitter.

Am-243 Np-239 α decay (7,370 y) Pu-239 β⁻ decay (2.356 d)
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Decay pathway of Americium-243.

Experimental Protocols: Radiochemical Separation
of Americium
For many research applications, including alpha spectrometry and tracer studies, it is essential

to chemically separate americium from other actinides, lanthanides, and matrix components.[8]
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[9] While specific protocols vary based on the sample matrix and desired purity, a general

workflow for the separation of americium from a dissolved sample (e.g., americium nitrate in

nitric acid) is outlined below. This process often employs extraction chromatography.

General Methodology
Sample Preparation: The initial sample, which may be from dissolved nuclear fuel or

environmental sources, is typically prepared in a nitric acid solution.[10]

Oxidation State Adjustment: The oxidation state of interfering elements, such as plutonium, is

adjusted to ensure they do not co-elute with americium. This can be achieved by adding

reducing agents like ascorbic acid.[10]

Extraction Chromatography: The prepared sample is loaded onto a column containing a

specialized extraction resin (e.g., DGA or TRU resin). These resins have a high affinity for

trivalent actinides like americium.[8][9]

Washing: The column is washed with nitric acid solutions of varying molarity to remove less

strongly bound contaminants.

Elution: Americium is selectively eluted from the column using a specific eluent, such as

dilute hydrochloric acid, which disrupts the complexation with the resin.

Analysis: The purified americium fraction is then prepared for analysis, for example, by

electrodeposition onto a metal disc for alpha spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/243961138_Combined_procedure_using_radiochemical_separation_of_plutonium_americium_and_uranium_radionuclides_for_alpha-spectrometry
https://www.epa.gov/sites/default/files/2015-06/documents/am-241_in_building_materials_rev_0_402r14007.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/am-241_in_building_materials_rev_0_402r14007.pdf
https://www.researchgate.net/publication/299338071_Radiochemical_separation_of_lanthanides_and_Americium_by_extraction_chromatograpy_using_DGA_resin
https://www.researchgate.net/publication/243961138_Combined_procedure_using_radiochemical_separation_of_plutonium_americium_and_uranium_radionuclides_for_alpha-spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Workflow for Americium Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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